Cas no 62507-54-4 (1,3,4-Oxadiazole, 2-(4-chlorophenyl)-5-(4-nitrophenyl)-)

• Product Name: 1,3,4-Oxadiazole, 2-(4-chlorophenyl)-5-(4-nitrophenyl)-
• CAS No: 62507-54-4
• MF: C₁₄H₈ClN₃O₃
• MW: 301.684621810913
• CID: 442323
• PubChem ID: 962118
• Update Time: 2025-04-19

1,3,4-Oxadiazole, 2-(4-chlorophenyl)-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(4-chlorophenyl)-5-(4-nitrophenyl)-
• 2-(4-chlorophenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole
• 2-(4-Chloro-phenyl)-5-(4-nitro-phenyl)-[1,3,4] oxadiazole
• AKOS003575670
• BB 0238397
• 5-(4-nitrophenyl)-2-(4-chlorophenyl)-1,3,4-oxadiazole
• DTXSID20359406
• 62507-54-4

• Inchi： 1S/C14H8ClN3O3/c15-11-5-1-9(2-6-11)13-16-17-14(21-13)10-3-7-12(8-4-10)18(19)20/h1-8H
• InChI Key： VUTODTOTRHJTAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)[N+](=O)[O-])O1

Computed Properties

• Exact Mass: 301.02554
• Monoisotopic Mass: 301.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 82.06